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Compound of Interest

Compound Name:
(4-Bromo-3-

fluorophenyl)phenylmethanone

Cat. No.: B1287657 Get Quote

An In-depth Technical Guide to the Safety and Handling of (4-Bromo-3-
fluorophenyl)phenylmethanone

Disclaimer: This document provides a comprehensive overview of the safety and handling

information for (4-bromo-3-fluorophenyl)phenylmethanone based on available data for

structurally similar compounds. As specific toxicological and safety data for (4-bromo-3-
fluorophenyl)phenylmethanone are limited, this guide infers potential hazards and handling

precautions from related chemical structures. All procedures should be conducted with a

thorough risk assessment by qualified personnel.

Introduction
(4-Bromo-3-fluorophenyl)phenylmethanone is a substituted benzophenone, a class of

compounds with wide applications in organic synthesis, photochemistry, and as intermediates

in the development of pharmaceuticals. Given its structure as a halogenated aromatic ketone, it

is prudent to handle this compound with care, assuming potential for toxicity and irritation. This

guide is intended for researchers, scientists, and drug development professionals, providing a

detailed framework for its safe handling, storage, and disposal.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for (4-bromo-3-fluorophenyl)phenylmethanone is

not readily available, the hazard classification can be extrapolated from analogous compounds
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such as 4'-Bromoacetophenone and other halogenated phenyl ketones. The following tables

summarize the likely hazards.

GHS Hazard Classification (Inferred)
Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302 Harmful if swallowed

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

Category 3 H335
May cause respiratory

irritation

Data inferred from safety information for 4'-Bromo-3'-fluoroacetophenone and similar

compounds.[1]

GHS Pictograms and Signal Word (Anticipated)
Pictogram Signal Word

alt text Warning

Precautionary Statements (Recommended)
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P264 Wash skin thoroughly after handling.[2]

P270
Do not eat, drink or smoke when using this

product.[3]

P271 Use only outdoors or in a well-ventilated area.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[2]

P405 Store locked up.[2]

P501
Dispose of contents/container to an approved

waste disposal plant.[2]

Physical and Chemical Properties
Quantitative data for (4-Bromo-3-fluorophenyl)phenylmethanone is limited. The following

table includes basic calculated properties and data from suppliers.
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Property Value Source

Molecular Formula C13H8BrFO BLDpharm

Molecular Weight 279.10 g/mol BLDpharm

CAS Number 1196395-22-8 BLDpharm

Appearance
White to yellow solid (inferred

from analogs)
[1]

Storage
Sealed in dry, room

temperature
BLDpharm

Experimental Protocols
General Risk Assessment Protocol for a Novel Chemical
Due to the lack of specific toxicity data, a thorough risk assessment is mandatory before

handling (4-bromo-3-fluorophenyl)phenylmethanone.

Methodology:

Hazard Identification: Assume the compound is hazardous based on its chemical class

(halogenated aromatic ketone). Review SDSs of structurally similar compounds to identify

potential hazards (irritation, toxicity, etc.).

Exposure Assessment: Identify all potential routes of exposure (inhalation, dermal contact,

ingestion) for the planned experimental procedures.

Dose-Response Assessment: As no specific data is available, assume a conservative

approach where any exposure is potentially harmful.

Risk Characterization: Combine the hazard and exposure assessments to determine the

level of risk. Conclude that engineering controls, administrative controls, and personal

protective equipment are necessary to minimize risk.

Control Measures: Implement control measures as outlined in the "Hierarchy of Controls"

(see Section 5.0). This includes using a chemical fume hood, wearing appropriate PPE, and
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establishing clear emergency procedures.

Documentation: Record the risk assessment and the implemented safety measures in the

laboratory notebook.

Representative Synthesis Protocol: Friedel-Crafts
Acylation
The synthesis of benzophenone derivatives often involves Friedel-Crafts acylation. The

following is a general, representative protocol.

Materials:

1-Bromo-2-fluorobenzene

Benzoyl chloride

Anhydrous aluminum chloride (AlCl3)

Dichloromethane (DCM)

Hydrochloric acid (HCl), aqueous solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask, condenser, addition funnel, magnetic stirrer

Procedure:

Set up a dry round-bottom flask equipped with a magnetic stirrer and an addition funnel

under an inert atmosphere (e.g., nitrogen or argon).

Suspend anhydrous aluminum chloride in dry dichloromethane in the flask and cool the

mixture in an ice bath.

Add 1-bromo-2-fluorobenzene to the cooled suspension.
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Add benzoyl chloride dropwise from the addition funnel to the stirred mixture.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours, monitoring the reaction by Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by slowly pouring it over crushed ice and

concentrated HCl.

Separate the organic layer. Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography.

Visualized Workflows and Logical Relationships
Risk Assessment Workflow for New Chemical Entities
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Start: New Chemical
(e.g., (4-Bromo-3-fluorophenyl)phenylmethanone)

1. Hazard Identification
- Review literature & SDS of analogs

- Assume irritation & toxicity

2. Exposure Assessment
- Identify routes (inhalation, dermal)
- Evaluate experimental procedures

3. Risk Characterization
- Combine hazard and exposure info

- Assume high risk due to unknown data

4. Implement Controls
- Engineering (Fume Hood)

- Administrative (SOPs)
- PPE (Gloves, Goggles)

5. Document & Review
- Record assessment in lab notebook
- Review for any procedural changes

Proceed with Experiment
(Safely)

Click to download full resolution via product page

Caption: Risk assessment workflow for handling a novel chemical with limited safety data.
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Hierarchy of Controls for Chemical Safety

Most Effective

Least Effective

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous chemical)

Engineering Controls
(Isolate people, e.g., Fume Hood)

Administrative Controls
(Change work practices, e.g., SOPs)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating chemical exposure in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1287657?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Response Workflow

Spill Occurs Alert Personnel
& Evacuate Area

Immediate Action Assess Spill
(Size, Hazard) Small & Manageable?

Contain & Clean Up
(Use spill kit)Yes

Call Emergency/
EHS

No

Dispose of Waste
(Hazardous Waste)

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill in a research laboratory.

Handling and Storage
Engineering Controls: Handle (4-Bromo-3-fluorophenyl)phenylmethanone exclusively in a

certified chemical fume hood to avoid inhalation of dust or vapors.[4] Ensure an eyewash

station and safety shower are readily accessible.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

Skin Protection: Wear a flame-retardant lab coat and handle with chemically resistant

gloves (e.g., nitrile). Gloves must be inspected before use and removed using the proper

technique.[5]

Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][6] Keep

away from strong oxidizing agents, acids, and bases.[4]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[5]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or Poison Control Center immediately.[5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.

[5] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective

gear.[4] Hazardous decomposition products may include carbon oxides, hydrogen bromide,

and hydrogen fluoride.[6]

Accidental Release:

Evacuate personnel to a safe area.

Ensure adequate ventilation and wear appropriate PPE.

Avoid dust formation.

For small spills, gently sweep up the material and place it in a suitable, closed container

for disposal.[4]

Prevent the chemical from entering drains or waterways.[5]

Conclusion
While (4-Bromo-3-fluorophenyl)phenylmethanone lacks comprehensive, compound-specific

safety data, a conservative approach based on its chemical structure and data from analogous

compounds is essential for its safe handling. Researchers and laboratory personnel must

adhere to rigorous safety protocols, including the consistent use of engineering controls and

personal protective equipment, and be prepared for emergency situations. A thorough,

documented risk assessment should precede any experimental work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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